Cas no 1366316-89-3 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid
• CAS No: 1366316-89-3
• MF: C₁₄H₁₇FN₂O₆
• MW: 328.292987585068
• CID: 6325857
• PubChem ID: 165493713
• Update Time: 2025-05-21

(3S)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid
• 1366316-89-3
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-fluoro-2-nitrophenyl)propanoic acid
• EN300-1162801

• Inchi： 1S/C14H17FN2O6/c1-14(2,3)23-13(20)16-10(7-12(18)19)9-6-8(15)4-5-11(9)17(21)22/h4-6,10H,7H2,1-3H3,(H,16,20)(H,18,19)/t10-/m0/s1
• InChI Key： DXACOKCEVMLAAV-JTQLQIEISA-N
• SMILES： FC1C=CC(=C(C=1)[C@H](CC(=O)O)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 328.10706443g/mol
• Monoisotopic Mass: 328.10706443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 121Ų

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid

Introduction to (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic Acid (CAS No. 1366316-89-3)

Abstract: The compound (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid (CAS No. 1366316-89-3) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique stereochemistry and functional groups, has garnered attention due to its promising applications in drug discovery and development. This article provides an in-depth analysis of its structural features, synthetic methodologies, biological activities, and recent advancements in its research.

Structural Overview: The molecule (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid consists of a central propanoic acid backbone with two key substituents: a tert-butoxycarbonyl amino group (-OCO-NH-) and a 5-fluoro-2-nitrophenyl group. The stereochemistry at the chiral center is specified as S, which plays a crucial role in determining its pharmacokinetic properties and biological activity. The presence of the tert-butoxycarbonyl (Boc) group suggests that this compound may be an intermediate in peptide synthesis or a protective derivative used in organic synthesis.

Synthesis and Chemical Properties: The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, amide bond formations, and stereochemical control. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. The compound exhibits good solubility in organic solvents and moderate stability under physiological conditions, making it suitable for various biological assays.

Biological Activity: Research into the biological activity of (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid has revealed its potential as a kinase inhibitor and antiproliferative agent. In vitro studies have demonstrated its ability to inhibit key signaling pathways involved in cancer cell proliferation, making it a promising candidate for anticancer drug development. Additionally, the compound has shown moderate activity against several bacterial strains, indicating potential applications in antimicrobial therapy.

Recent Research Advances: Recent advancements in computational chemistry have enabled detailed molecular docking studies of this compound against various therapeutic targets. These studies have provided insights into its binding affinity and selectivity profiles. Furthermore, ongoing clinical trials are evaluating its safety and efficacy as a potential therapeutic agent.

Conclusion: The compound (3S)-3-{(tert-butoxy)carbonylamino}-3-(5-fluoro-2-nitrophenyl)propanoic acid (CAS No. 1366316-89-3) represents a significant milestone in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in drug discovery research. Continued exploration into its synthetic optimization, biological mechanisms, and clinical applications will undoubtedly contribute to the development of innovative therapeutic solutions.